N-(3-Amino-4-chlorophenyl)-2-(2,4-dichlorophenoxy)acetamide

• IUPAC Name: N-(3-amino-4-chlorophenyl)-2-(2,4-dichlorophenoxy)acetamide
• InChI: InChI=1S/C14H11Cl3N2O2/c15-8-1-4-13(11(17)5-8)21-7-14(20)19-9-2-3-10(16)12(18)6-9/h1-6H,7,18H2,(H,19,20)
• InChI Key: VSNKJQGDDJYBKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)COC2=C(C=C(C=C2)Cl)Cl)N)Cl
• Molecular Formula: C14H11Cl3N2O2
• Molecular Weight: 345.6 g/mol

Description

N-(3-Amino-4-chlorophenyl)-2-(2,4-dichlorophenoxy)acetamide, also known as Dicamba, is a synthetic auxin herbicide used to control broadleaf weeds in a variety of agricultural and non-agricultural settings. It is a member of the benzoic acid family and is used to control weeds in crops such as corn, soybeans, cotton, and wheat. Dicamba has been used for over 50 years and is one of the most widely used herbicides in the world.

Scientific Research Applications

1. Potential Pesticide Applications

• X-ray Powder Diffraction Characterization : Derivatives of N-aryl-2,4-dichlorophenoxyacetamide, closely related to N-(3-Amino-4-chlorophenyl)-2-(2,4-dichlorophenoxy)acetamide, have been characterized by X-ray powder diffraction. These derivatives have shown potential as pesticides. Their characterization includes experimental 2θ peaks positions, relative peak intensities, values of d and Miller indices, and unit cell parameters (Olszewska, Pikus, & Tarasiuk, 2008).
• Structural and Powder Diffraction Analysis : Another study presents new powder diffraction data for various derivatives of N-(hydroxyalkyl)-4-chlorophenoxyacetamide, indicating their potential as pesticides. The study provides diffraction data including experimental and calculated 2θ peaks, values of d, experimental relative peak intensities, and Miller indices as well as unit-cell parameters (Olszewska, Tarasiuk, & Pikus, 2009).

2. Characterization and Molecular Studies

• Vibrational Spectroscopic Analysis : A derivative of N-(4-chlorophenyl)-2-[(4,6-di-aminopyrimidin-2-yl)sulfanyl]acetamide was studied for its vibrational signatures using Raman and Fourier transform infrared spectroscopy. This analysis, alongside density functional theory, explored geometric equilibrium, inter and intra-molecular hydrogen bond, and harmonic vibrational wavenumbers. Natural bond orbital analysis was used to confirm stereo-electronic interactions leading to stability (Jenepha Mary, Pradhan, & James, 2022).
• Crystal Structure Analysis : The structure of N-(3-Chlorophenyl)acetamide, a compound structurally similar to the target molecule, was analyzed, revealing insights into the conformation of the N—H bond and intermolecular hydrogen bonds. This study contributes to understanding the molecular packing and bonding parameters of such compounds (Gowda, Foro, & Fuess, 2008).

3. Therapeutic and Pharmacological Potential

• Anticancer Drug Synthesis and Analysis : N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, a derivative, was synthesized and evaluated for anticancer activity through in-silico modeling targeting the VEGFr receptor. This study demonstrates the potential therapeutic applications of such compounds in cancer treatment (Sharma et al., 2018).
• Anticonvulsant Activity Evaluation : Research on N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1h-quinazolin-3-yl)acetamide derivatives, closely related to the target compound, evaluated their anticonvulsant activity. The study involved synthesis, molecular docking, and in-vivo testing, highlighting the potential of these compounds in anticonvulsant therapy (El Kayal et al., 2022).